Cas no 1807102-39-1 (2-Amino-4-bromo-6-(trifluoromethoxy)benzyl chloride)

• Product Name: 2-Amino-4-bromo-6-(trifluoromethoxy)benzyl chloride
• CAS No: 1807102-39-1
• MF: C₈H₆BrClF₃NO
• MW: 304.491550922394
• CID: 4981895
• Update Time: 2025-06-29

2-Amino-4-bromo-6-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H6BrClF3NO/c9-4-1-6(14)5(3-10)7(2-4)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： JWUIVEAPRIAHOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CCl)=C(C=1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-4-bromo-6-(trifluoromethoxy)benzyl chloride

2-Amino-4-bromo-6-(trifluoromethoxy)benzyl Chloride (CAS No: 1807102-39-1)

The compound 2-Amino-4-bromo-6-(trifluoromethoxy)benzyl Chloride (CAS No: 1807102-39-1) is a highly specialized organic chemical with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group, a bromine substituent, and a trifluoromethoxy group attached to a benzyl chloride framework. The combination of these functional groups makes it a versatile building block for synthesizing complex molecules with tailored properties.

Recent studies have highlighted the importance of aromatic heterocycles like this compound in drug discovery. The presence of the trifluoromethoxy group confers high stability and lipophilicity, making it an ideal candidate for designing bioactive molecules. Researchers have demonstrated that such compounds can act as potential inhibitors of various enzymes, including kinases and proteases, which are critical targets in oncology and neurodegenerative diseases.

The synthesis of 2-Amino-4-bromo-6-(trifluoromethoxy)benzyl Chloride involves a multi-step process that typically begins with the bromination of an aromatic ring followed by the introduction of the trifluoromethoxy group. The amino group is then introduced through nucleophilic substitution or coupling reactions. This compound is often used as an intermediate in the preparation of more complex structures, such as heterocyclic compounds and bioisosteres, which are essential in modern drug design.

One of the most promising applications of this compound lies in its ability to participate in click chemistry reactions, which are known for their efficiency and selectivity. For instance, the benzyl chloride moiety can undergo alkylation or acylation reactions to form stable bonds with other functional groups. This property has been exploited in the development of novel materials with enhanced mechanical and thermal properties.

In terms of chemical properties, 2-Amino-4-bromo-6-(trifluoromethoxy)benzyl Chloride exhibits high reactivity due to the electron-withdrawing effects of the bromine and trifluoromethoxy groups. These effects activate the benzyl chloride ring towards electrophilic substitution, making it a valuable substrate for various aromatic substitution reactions. Additionally, the amino group provides nucleophilic character, enabling this compound to act as both an electrophile and a nucleophile depending on the reaction conditions.

Recent advancements in computational chemistry have allowed researchers to predict the electronic structure and reactivity of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecular orbitals and bonding interactions that govern its reactivity. These findings have paved the way for more efficient synthesis routes and improved understanding of its behavior in different chemical environments.

The demand for compounds like 2-Amino-4-bromo-6-(trifluoromethoxy)benzyl Chloride continues to grow as industries seek innovative solutions for drug development and material synthesis. Its unique combination of functional groups makes it a cornerstone in modern organic chemistry, enabling researchers to push the boundaries of what is possible in molecular design.